5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: 5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H13NO3/c1-7-9-6-8(15-3)4-5-10(9)16-11(7)12(14)13-2/h4-6H,1-3H3,(H,13,14)
• InChI Key: ZJFZTKBRQMBYEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)OC)C(=O)NC
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide, also known as 5-MeO-DMBF, is a synthetic compound that belongs to the class of benzofurans. It is a derivative of 5-MeO-DiPT, which is a hallucinogenic tryptamine. 5-MeO-DMBF was first synthesized in 2010 by a team of researchers led by David E. Nichols.

Mechanism of Action

The exact mechanism of action of 5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor. This results in an increase in the levels of serotonin in the brain, which may be responsible for its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-characterized. However, it has been found to induce psychedelic effects, such as altered perception, thought, and mood. It has also been reported to have stimulant-like effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide in lab experiments is its high selectivity for the serotonin 5-HT2A receptor. This allows researchers to study the effects of serotonin specifically at this receptor. However, one limitation is that it is a relatively new compound, and its effects have not been extensively studied.

Future Directions

There are several future directions for research on 5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide. One area of interest is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Another area of interest is its potential as a tool for studying the serotonin system in the brain. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide involves a series of chemical reactions. The starting material is 2,5-dimethoxybenzaldehyde, which is first converted to 2,5-dimethoxyphenylacetic acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N,N-dimethylformamide to yield the final product, this compound.

Scientific Research Applications

5-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide has been the subject of scientific research due to its potential therapeutic applications. It has been found to have affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This suggests that this compound may have potential as a treatment for various psychiatric disorders, such as depression, anxiety, and post-traumatic stress disorder.